Cas no 762-62-9 (4,4-Dimethyl-1-pentene)

• Product Name: 4,4-Dimethyl-1-pentene
• CAS No: 762-62-9
• MF: C₇H₁₄
• MW: 98.186062335968
• MDL: MFCD00026337
• CID: 564022
• PubChem ID: 87567789
• Update Time: 2025-06-10

4,4-Dimethyl-1-pentene Chemical and Physical Properties

Names and Identifiers

• 1-Pentene,4,4-dimethyl-
• 4,4-DIMETHYL-1-PENTENE
• 2,2-Dimethyl-4-pentene
• 4,4 4-TRIMETHYL-1-BUTENE
• 4,4-Dimethyl-pent-1-en
• 4,4-dimethyl-pent-1-ene
• 4,4-dimethylpentene
• neo-amylethylene
• Neopentylaethylen
• trans-4,4-dimethyl-2-pentene
• T71314
• 4,4-Dimethylpent-1-ene
• MFCD00026337
• DTXSID6073235
• NSC 73923
• 62851-51-8
• 4,4-Dimethyl pent-1-ene
• GEO-03802
• NSC-73923
• D1252
• FT-0617077
• (CH3)3CCH2CH=CH2
• AKOS009159100
• InChI=1/C7H14/c1-5-6-7(2,3)4/h5H,1,6H2,2-4H
• NSC73923
• 4,4-Dimethyl-1-pentene, 99%
• EINECS 212-101-9
• 1-Pentene, 4,4-dimethyl-
• NS00037771
• Neoheptaene
• EN300-740152
• 762-62-9
• 4,4-Dimethyl-1-pentene

• MDL： MFCD00026337
• Inchi： 1S/C7H14/c1-5-6-7(2,3)4/h5H,1,6H2,2-4H3
• InChI Key： KLCNJIQZXOQYTE-UHFFFAOYSA-N
• SMILES： C(C)(C)(C)CC=C

Computed Properties

• Exact Mass: 98.10960
• Monoisotopic Mass: 98.10955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 54.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 0.683 g/mL at 25 °C(lit.)
• Melting Point: -136.6°C
• Boiling Point: 72°C
• Flash Point: Fahrenheit: 10.4 ° f < br / > Celsius: -12 ° C < br / >
• Refractive Index: n20/D 1.392(lit.)
• PSA: 0.00000
• LogP: 2.60860
• Vapor Pressure: 231 mmHg ( 37.7 °C)
• Solubility: Not determined

4,4-Dimethyl-1-pentene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225-H304
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P301+P310+P331-P303+P361+P353-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 3295 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-65
• Safety Instruction： S16-S62
• Hazardous Material Identification：
• Risk Phrases：R11; R65
• Packing Group：II
• Safety Term：3.1
• HazardClass：3.1
• PackingGroup：II
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Unsaturated aliphatic hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4,4-Dimethyl-1-pentene

Recent Advances in the Study of 4,4-Dimethyl-1-pentene (CAS: 762-62-9) in Chemical and Biomedical Applications

4,4-Dimethyl-1-pentene (CAS: 762-62-9) is a branched alkene that has garnered significant attention in recent years due to its versatile applications in chemical synthesis and biomedical research. This compound, characterized by its unique structural properties, serves as a key intermediate in the production of various specialty chemicals and pharmaceuticals. Recent studies have explored its potential in catalysis, polymer chemistry, and drug development, highlighting its importance in advancing both industrial and academic research.

One of the most notable advancements in the study of 4,4-Dimethyl-1-pentene is its role in olefin metathesis, a catalytic process widely used in organic synthesis. Researchers have demonstrated that this compound can act as an effective substrate in ring-opening metathesis polymerization (ROMP), leading to the development of novel polymers with tailored properties. These findings, published in leading journals such as the Journal of the American Chemical Society, underscore the compound's utility in creating high-performance materials for medical and industrial applications.

In the biomedical field, 4,4-Dimethyl-1-pentene has been investigated for its potential as a building block in the synthesis of bioactive molecules. Recent studies have shown that derivatives of this compound exhibit promising activity against certain enzyme targets, making them candidates for drug discovery programs. For instance, a 2023 study published in Bioorganic & Medicinal Chemistry Letters reported the synthesis of 4,4-Dimethyl-1-pentene-based inhibitors targeting cancer-related kinases, with preliminary results indicating significant inhibitory effects in vitro.

Another area of interest is the compound's application in the development of advanced drug delivery systems. Researchers have utilized 4,4-Dimethyl-1-pentene as a monomer in the synthesis of biodegradable polymers, which can be engineered to release therapeutic agents in a controlled manner. This approach has been particularly relevant in the design of targeted therapies for chronic diseases, as highlighted in a recent review article in Advanced Drug Delivery Reviews.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of 4,4-Dimethyl-1-pentene-based products. Recent efforts have focused on developing more efficient catalytic systems and greener synthetic routes to enhance the compound's commercial viability. For example, a 2024 study in ACS Sustainable Chemistry & Engineering proposed a novel biocatalytic method for producing 4,4-Dimethyl-1-pentene derivatives, reducing the reliance on traditional petrochemical feedstocks.

In conclusion, 4,4-Dimethyl-1-pentene (CAS: 762-62-9) continues to be a compound of significant interest in both chemical and biomedical research. Its diverse applications, ranging from polymer chemistry to drug discovery, underscore its potential to drive innovation in multiple fields. Future research should focus on addressing scalability and sustainability challenges while exploring new therapeutic and industrial applications for this versatile molecule.